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Compound of Interest

Compound Name: O-Cyclohexyl-L-tyrosine

Cat. No.: B15443634

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
O-Cyclohexyl-L-tyrosine. In the absence of a specific Safety Data Sheet (SDS) for this
compound, this guide is based on a conservative approach, treating the substance as a
chemical of unknown toxicity and drawing on safety data for structurally similar molecules and
general laboratory waste management principles.

Disclaimer: The following procedures are recommendations based on available data for related
compounds. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department and adhere to all local, state, and federal regulations for chemical waste
disposal.

Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicity data, O-Cyclohexyl-L-tyrosine should be handled with
caution. While its parent amino acid, L-tyrosine, and several of its derivatives are not classified
as hazardous, the addition of a cyclohexyl group may alter its chemical properties. For
instance, cyclohexane is a known irritant and is flammable. Therefore, appropriate personal
protective equipment is mandatory when handling this compound for disposal.

Required PPE:
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PPE Category Specification

Hand Protection Nitrile or other chemically resistant gloves
Eye Protection Safety glasses or chemical splash goggles
Body Protection Standard laboratory coat

Recommended Disposal Procedure

The primary and most prudent method for the disposal of O-Cyclohexyl-L-tyrosine is through
your institution's hazardous waste management program.

Step-by-Step Disposal Protocol:
» Containment:

o Solid Waste: Place solid O-Cyclohexyl-L-tyrosine in a dedicated, sealable, and
chemically compatible container.

o Liquid Waste (Solutions): Transfer solutions containing O-Cyclohexyl-L-tyrosine to a
designated, sealed container suitable for liquid chemical waste. Avoid mixing with other
waste streams unless their compatibility has been verified.

e Labeling:

o Clearly and securely label the waste container with the full chemical name: "Waste O-
Cyclohexyl-L-tyrosine".

o Include the statement: "Caution: Substance of Unknown Toxicity".
o Follow any additional internal labeling requirements from your EHS department.
e Storage:

o Store the sealed and labeled waste container in a designated and secure hazardous
waste accumulation area within your laboratory.

o Ensure the storage location is away from incompatible materials.
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e Collection:

o Initiate a hazardous waste pickup request following your institution's established
procedures. This may involve contacting the EHS department directly or using an online
portal.

Alternative Disposal Considerations (Requires Explicit EHS Approval):

Under no circumstances should O-Cyclohexyl-L-tyrosine be disposed of via sanitary sewer
without the explicit approval of your institution's EHS department. Should the EHS department,
upon their own assessment, classify the compound as non-hazardous, they will provide specific
instructions for its disposal.

Emergency Procedures

In the event of a spill or accidental exposure, follow these immediate safety measures:
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Exposure Type Procedure
Avoid raising dust. Wearing full PPE, gently
sweep solid material or absorb liquid material
Spill with an inert absorbent (e.g., vermiculite). Place

the contained spill into a sealed container for

disposal as hazardous waste.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water.[1][2][3]

Eye Contact

Flush eyes immediately with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Seek prompt medical
attention.[1][2][3]

Move the individual to an area with fresh air. If

Inhalation breathing becomes difficult, seek immediate
medical attention.[1][3]
Do NOT induce vomiting. Rinse the mouth
Ingestion thoroughly with water and seek immediate

medical attention.[3][4]

Comparative Data Summary

The table below summarizes the hazard classification and recommended disposal for L-

tyrosine and related derivatives, highlighting the conservative approach for O-Cyclohexyl-L-

tyrosine.
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Hazard Recommended
Compound CAS Number o . .
Classification Primary Disposal
B Dispose of at an
_ Not classified as
L-Tyrosine 60-18-4[2][5] approved waste
hazardous|5] i
disposal plant.[1][3]
Place in appropriate
) Not classified as ) PPTOP
Boc-L-Tyrosine 3978-80-1[4] containers for

hazardous[4] disposal.[4]

Dispose of at an

N-Fmoc-O-tert-butyl- ) )
71989-38-3[1] Skin Irritant[1] approved waste

L-tyrosine )
disposal plant.[1]
Collection as
O-Cyclohexyl-L- ) Treat as a substance ]
] Not Available o hazardous chemical
tyrosine of unknown toxicity
waste

Disposal Decision Workflow

The following diagram provides a logical workflow for making decisions regarding the disposal
of O-Cyclohexyl-L-tyrosine.
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Is a specific SDS available for
O-Cyclohexyl-L-tyrosine?

EHS Determination:
Is the compound hazardous?

Yes or Undetermined \No

Click to download full resolution via product page

Caption: Disposal Decision Workflow for O-Cyclohexyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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